Cas no 2228455-75-0 (3-(thian-3-yloxy)piperidine)

• Product Name: 3-(thian-3-yloxy)piperidine
• CAS No: 2228455-75-0
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 6264714
• PubChem ID: 165610870
• Update Time: 2025-05-24

3-(thian-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(thian-3-yloxy)piperidine
• 2228455-75-0
• EN300-1728756

• Inchi： 1S/C10H19NOS/c1-3-9(7-11-5-1)12-10-4-2-6-13-8-10/h9-11H,1-8H2
• InChI Key： KEUIBKZIEZTOPO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)OC1CNCCC1

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(thian-3-yloxy)piperidine

Comprehensive Overview of 3-(thian-3-yloxy)piperidine (CAS No. 2228455-75-0): Properties, Applications, and Research Insights

3-(thian-3-yloxy)piperidine (CAS No. 2228455-75-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a piperidine ring with a thiane (thian-3-yloxy) moiety, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C10H19NOS, reflects a balanced lipophilicity and polarity, making it a promising intermediate for bioactive molecule design.

Recent studies highlight the growing demand for sulfur-containing heterocycles like 3-(thian-3-yloxy)piperidine, driven by their prevalence in FDA-approved drugs. Researchers are particularly interested in its potential as a scaffold for CNS-targeting compounds, given the piperidine ring's prevalence in neurologically active agents. The compound's thioether linkage also enhances metabolic stability—a critical factor in modern medicinal chemistry, addressing frequent search queries like "how to improve drug half-life" or "metabolically stable drug design."

Synthetic routes to CAS 2228455-75-0 typically involve nucleophilic substitution reactions between 3-hydroxythiane and activated piperidine derivatives. Advanced purification techniques such as preparative HPLC ensure high purity (>98%), meeting stringent requirements for pharmacological studies. Analytical characterization via NMR (1H, 13C) and HRMS confirms structural integrity, with the thian-3-yloxy proton typically appearing as a multiplet at δ 4.5–5.0 ppm in DMSO-d6.

In material science, 3-(thian-3-yloxy)piperidine serves as a building block for functionalized polymers, with its sulfur atom enabling coordination chemistry applications. This aligns with trending searches for "sulfur-based ligands in catalysis" and "heavy atom effect in optoelectronics." The compound's chiral center at the thiane ring position 3 also makes it valuable for asymmetric synthesis studies, particularly in developing enantioselective catalysts.

Environmental and safety profiles of 2228455-75-0 show favorable characteristics, with biodegradation studies indicating moderate persistence. Its low ecotoxicity (as per OECD 201/202 tests) and absence of bioaccumulation potential address growing concerns about "green chemistry in pharmaceutical synthesis." Storage recommendations suggest inert atmosphere protection below -20°C to prevent oxidative degradation of the thioether group.

Market analysis reveals increasing procurement of 3-(thian-3-yloxy)piperidine by contract research organizations (CROs), particularly for fragment-based drug discovery platforms. The compound's Rule of Three compliance (MW <300, HBD ≤3, HBA ≤3) makes it ideal for screening libraries. Patent landscapes show emerging applications in GPCR modulator development, with 12 patent filings referencing this scaffold since 2020.

Future research directions for CAS 2228455-75-0 include exploration of its radioprotective properties (given sulfur's radical scavenging capability) and potential in proteolysis-targeting chimeras (PROTACs). These applications respond to high-volume searches like "novel approaches in cancer therapy" and "targeted protein degradation technology." Continuous process optimization also aims to improve atom economy in its synthesis, addressing sustainable chemistry priorities.

For researchers handling 3-(thian-3-yloxy)piperidine, standard organic laboratory precautions (gloves, goggles, fume hood) are sufficient. The compound's moderate water solubility (23 mg/mL at 25°C) facilitates biological testing, while its logP of 1.8 suggests favorable membrane permeability—key data points frequently searched in ADME optimization workflows.